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An In-depth Technical Guide to the Hazards and Safety Precautions for Handling Allyl Iodide

Introduction
Allyl iodide (3-iodo-1-propene, CAS No. 556-56-9) is a highly reactive organoiodine compound

utilized as a versatile building block in organic synthesis.[1] Its utility in forming complex

molecules makes it valuable to researchers in chemical and pharmaceutical development.[1]

However, its high reactivity is also the source of significant hazards. Allyl iodide is a

flammable, corrosive, and highly toxic liquid that is readily absorbed through the skin.[2][3] It is

also sensitive to light and air, darkening upon exposure as it liberates iodine.[1]

This guide provides comprehensive information on the hazards associated with allyl iodide
and details essential safety precautions and handling protocols for professionals in research

and development.

Physical and Chemical Properties
Allyl iodide is a yellowish liquid with a pungent, unpleasant odor.[1][4] It is denser than water

and practically insoluble in it, but is miscible with common organic solvents like alcohol, ether,

and chloroform.[4][5]
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Property Value Source(s)

Molecular Formula C₃H₅I [6][7]

Molecular Weight 167.98 g/mol [6][7][8]

Appearance
Yellowish liquid, darkens on

exposure to light and air
[1][4]

Odor Pungent, unpleasant [1][4]

Boiling Point
102-103 °C (215.6-217.4 °F) at

760 mmHg
[6][7][8]

Melting Point -99 °C (-146.2 °F) [6][7]

Flash Point 18 °C (64.4 °F) [8]

Density 1.837 g/mL at 25 °C [6]

Vapor Density 5.8 (Air = 1) [7][8]

Water Solubility Practically insoluble [6][7]

Solvent Solubility
Miscible with alcohol,

chloroform, ether
[4][5]

Stability

Stable under normal

pressures. Sensitive to light

and air.

[6][8]

Hazard Identification and Classification
Allyl iodide is classified as a highly hazardous substance due to its flammability, corrosivity,

and acute toxicity.[2] Vapors are heavier than air and may travel to an ignition source and flash

back.[1][6]
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Hazard Category Classification Notes Source(s)

Flammable Liquids
Category 2 (GHS);

Class 3 (DOT)

Highly flammable

liquid and vapor.
[2][9]

Skin

Corrosion/Irritation
Category 1B (GHS)

Causes severe skin

burns and eye

damage.

[2]

Acute Toxicity, Oral Category 2 (GHS) Fatal if swallowed. [10]

Eye Damage/Irritation Category 1 (GHS)
Causes serious eye

damage.
[11]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3 (GHS)
May cause respiratory

irritation.
[10]

Toxicology and Health Effects
Allyl iodide is highly toxic by all routes of exposure: inhalation, ingestion, and skin absorption.

[4] It is a strong irritant to the skin, eyes, and mucous membranes.[3][4]

Routes of Exposure and Effects:

Ingestion: May be fatal if swallowed.[7] Causes severe burns to the gastrointestinal tract.[7]

Oral lethal-dose studies in rats noted effects including general anesthesia, cyanosis (bluish

discoloration of the skin), and changes in the structure or function of the salivary glands.[2][3]

[4]

Inhalation: Inhalation of vapors can cause chemical burns to the respiratory tract, irritation of

the nose and throat, coughing, and shortness of breath.[7][9] Vapors may also cause

dizziness or suffocation.[7]

Skin Contact: Causes severe skin burns.[2][7] The substance is rapidly absorbed through the

skin, contributing to systemic toxicity.[2][3]

Eye Contact: Causes severe eye burns and possible permanent eye damage.[7][9]
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Toxicity Data Value Species Route Source(s)

LD₅₀ (Lethal

Dose, 50%)
10 mg/kg Rat Oral [2][6][7][8]

LC₅₀ (Lethal

Concentration,

50%)

No data available - Inhalation [8]

Experimental Protocols: Safe Handling and Storage
Given the significant hazards, all work with allyl iodide must be conducted within a certified

chemical fume hood.[8] A standard operating procedure should be established and strictly

followed.

5.1 Personal Protective Equipment (PPE)

Eye Protection: Wear chemical safety goggles and a full-face shield.[9]

Skin Protection: Wear appropriate chemical-resistant gloves (e.g., Viton or Silver

Shield®/4H®) and a lab coat.[9] Ensure gloves are inspected prior to use and replaced

immediately if contaminated or damaged.

Body Protection: Wear appropriate protective clothing to prevent skin exposure.[7]

Respiratory Protection: If there is a risk of inhalation, use a NIOSH/MSHA approved

respirator with a suitable cartridge for organic vapors.[7][9]

5.2 Engineering Controls

All manipulations must be performed in a well-ventilated area, specifically within a certified

chemical fume hood.[7][8]

An eyewash station and a safety shower must be readily accessible in the immediate work

area.[6][7]

All equipment used for transferring or handling the product must be grounded and bonded to

prevent static discharge.[1][6] Use spark-proof tools.[8]
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5.3 Handling Procedure

Preparation: Before starting work, ensure all necessary PPE is worn correctly. Confirm the

fume hood is functioning properly. Have appropriate spill cleanup materials and quenching

agents readily available.

Dispensing: Use grounded, spark-proof tools and equipment.[8] Transfer liquids carefully to

avoid splashing. Keep containers tightly closed when not in use.[7]

During Reaction: Monitor the reaction closely. Be aware that allyl iodide can undergo

hazardous polymerization, which may be initiated by heat.[6][7]

Post-Reaction: Quench any unreacted allyl iodide carefully (see Section 9.0). Clean all

equipment thoroughly.

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.[10]

5.4 Storage

Store in a tightly closed container in a cool, dry, and well-ventilated area.[6][7]

Store under refrigeration (2-8°C) to maintain quality and inhibit polymerization.[5][11]

Keep away from heat, sparks, open flames, and other sources of ignition.[6][7]

Protect from light and air.[1][6][7] The use of a nitrogen atmosphere is recommended for

storage.[8]

Store separately from incompatible materials, especially strong oxidizing agents.[1][6][7][9]
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Diagram 1: Standard Laboratory Handling Workflow for Allyl Iodide
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Diagram 1: Standard Laboratory Handling Workflow for Allyl Iodide

Accidental Release Measures
In case of a spill, immediate and appropriate action is critical to prevent injury and fire.

6.1 Spill Response Protocol

Evacuate: Immediately evacuate all personnel from the affected area.[2]

Isolate: Isolate the spill area for at least 50 meters (150 feet) in all directions.[1]

Ignition Control: Eliminate all sources of ignition (no smoking, flares, sparks, or flames).[1]

Ventilate: Ensure the area is well-ventilated, but only if it can be done safely.[4]
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Containment: For small spills, absorb with an inert, non-combustible material such as dry

lime, sand, or soda ash.[1][9] Do not use combustible materials like paper towels. For large

spills, dike the area to prevent spreading.[1] A vapor-suppressing foam may be used to

reduce vapors.[7]

Cleanup: Use clean, non-sparking tools to collect the absorbed material and place it into a

suitable, labeled container for hazardous waste disposal.[1][9]

Decontamination: Ventilate and wash the spill area after cleanup is complete.[9]

Diagram 2: Spill Response Decision Workflow
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Diagram 2: Spill Response Decision Workflow

First Aid Measures
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Immediate medical attention is required for any exposure to allyl iodide.[6] All first aid should

be administered while taking precautions to avoid self-contamination.

Inhalation: Move the victim to fresh air immediately.[6] If breathing is difficult, administer

oxygen. If the victim is not breathing, give artificial respiration, but DO NOT use mouth-to-

mouth resuscitation.[6][7] Seek immediate medical attention.[6]

Skin Contact: Immediately flush the skin with plenty of water for at least 15-30 minutes while

removing all contaminated clothing and shoes.[6][8] Seek immediate medical attention.[6]

Eye Contact: Immediately flush eyes with running water for at least 30 minutes, holding

eyelids open.[6] Remove contact lenses if present and easy to do.[2] Seek immediate

medical attention.[2][6]

Ingestion: Call a poison control center or doctor immediately.[6] Do NOT induce vomiting.[8]

If the person is conscious, rinse their mouth with water. Never give anything by mouth to an

unconscious person.[6]
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Diagram 3: First Aid Response Workflow
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Diagram 3: First Aid Response Workflow

Firefighting Measures
Allyl iodide is a highly flammable liquid with a low flash point.[2]

Extinguishing Media: For small fires, use dry chemical, carbon dioxide (CO₂), water spray, or

alcohol-resistant foam.[1][6] For large fires, use water spray, fog, or alcohol-resistant foam.[1]

[6] Water may be ineffective and should not be used in straight streams.[6]

Firefighting Hazards: Vapors can form explosive mixtures with air.[1] Containers may explode

when heated.[1][6] During a fire, irritating and highly toxic gases, including hydrogen iodide,

carbon monoxide, and carbon dioxide, may be generated.[6][7][9]
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Firefighter Protection: Firefighters must wear full protective gear and a self-contained

breathing apparatus (SCBA).[2] Use water spray to keep fire-exposed containers cool.[6][9]

Disposal Considerations
Chemical waste generators must classify discarded chemicals to determine if they are

hazardous waste.[7] Allyl iodide and materials contaminated with it must be disposed of as

hazardous waste.[9] Disposal must be in accordance with all applicable federal, state, and local

environmental regulations.[8] Do not empty into drains.[8]

For laboratory-scale waste, small amounts of unreacted allyl iodide in solution can be

quenched by slowly adding to a stirred solution of sodium thiosulfate. The reaction can be

exothermic and should be performed in an ice bath. However, this should only be performed by

trained personnel, and the resulting mixture must still be disposed of as hazardous waste.

Reactivity and Incompatibilities
Chemical Stability: The material is stable under recommended storage conditions but

darkens on exposure to air and light.[1][6]

Hazardous Polymerization: May occur, especially when heated or if the stabilizer is lost.[6][7]

Incompatible Materials: Avoid strong oxidizing agents (such as perchlorates, peroxides, and

nitrates).[1][6][7][9] It is also incompatible with many amines, nitrides, azo/diazo compounds,

alkali metals, and epoxides.[1]

Hazardous Decomposition Products: When heated to decomposition, it emits toxic fumes of

hydrogen iodide, carbon monoxide, and carbon dioxide.[6][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.cdhfinechemical.com/images/product/msds/37_1857802490_AllylIodide-CASNO-556-56-9-MSDS.pdf
https://www.sodiumiodide.net/msds/Allyl%20Iodide%20MSDS.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0044.pdf
https://pim-resources.coleparmer.com/sds/31899.pdf
https://www.benchchem.com/product/b1293787?utm_src=pdf-body
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0044.pdf
https://www.fishersci.com/store/msds?partNumber=AC218540250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC218540250&countryCode=US&language=en
https://www.benchchem.com/product/b1293787?utm_src=pdf-body
https://cameochemicals.noaa.gov/chemical/2366
https://www.sodiumiodide.net/msds/Allyl%20Iodide%20MSDS.pdf
https://www.sodiumiodide.net/msds/Allyl%20Iodide%20MSDS.pdf
https://pim-resources.coleparmer.com/sds/31899.pdf
https://cameochemicals.noaa.gov/chemical/2366
https://www.sodiumiodide.net/msds/Allyl%20Iodide%20MSDS.pdf
https://pim-resources.coleparmer.com/sds/31899.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0044.pdf
https://cameochemicals.noaa.gov/chemical/2366
https://www.sodiumiodide.net/msds/Allyl%20Iodide%20MSDS.pdf
https://pim-resources.coleparmer.com/sds/31899.pdf
https://www.benchchem.com/product/b1293787?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293787?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. ALLYL IODIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

2. cdhfinechemical.com [cdhfinechemical.com]

3. Allyl iodide - Hazardous Agents | Haz-Map [haz-map.com]

4. Allyl iodide | C3H5I | CID 11166 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. assets.thermofisher.com [assets.thermofisher.com]

6. sodiumiodide.net [sodiumiodide.net]

7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

8. fishersci.com [fishersci.com]

9. nj.gov [nj.gov]

10. researchgate.net [researchgate.net]

11. Allyl iodide synthesis by iodination or substitution [organic-chemistry.org]

To cite this document: BenchChem. [Hazards and safety precautions for handling allyl
iodide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1293787#hazards-and-safety-precautions-for-
handling-allyl-iodide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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